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Compound of Interest

Compound Name:
2-(4,4-Difluorooxan-3-yl)ethan-1-

amine

Cat. No.: B13240120

Get Quote

Executive Summary: The Strategic Value of
Difluorooxanes
In modern medicinal chemistry, the difluorooxane motif—specifically 3,3-

difluorotetrahydropyran and 4,4-difluorotetrahydropyran—has emerged as a privileged scaffold

for multiparameter optimization (MPO). Unlike simple alkyl chains or non-fluorinated ethers,

these scaffolds offer a unique solution to the "lipophilicity-solubility-permeability" trilemma.

The incorporation of a gem-difluoro group into the oxane (tetrahydropyran) ring imparts distinct

electronic and steric effects:

Conformational Locking: The gauche effect associated with C–F bonds and the anomeric

effect (in 2-fluoro systems) restricts ring puckering, reducing the entropic penalty of binding.

pKa Modulation: The strong electron-withdrawing nature of fluorine lowers the pKa of

proximal basic centers (e.g., adjacent amines), often shifting a molecule from a highly basic,

impermeable cation to a neutral, membrane-permeable species at physiological pH.
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Metabolic Blocking: The C–F bond (approx. 116 kcal/mol) is metabolically inert to

Cytochrome P450 (CYP) oxidation, effectively blocking metabolic "soft spots" typically found

at the C3 or C4 positions of saturated heterocycles.

This guide details the in vitro ADME profiling of these compounds, providing actionable

protocols and data interpretation frameworks for drug discovery professionals.

Physicochemical Profiling: The Fluorine Effect
Lipophilicity (LogP/LogD) Modulation
While fluorine is often considered lipophilic, its effect in difluorooxanes is nuanced. The high

polarity of the C–F bond creates a significant dipole moment.

Comparison: Replacing a gem-dimethyl group with a gem-difluoro group often lowers LogD

due to the increased polarity of the ring system, despite fluorine's hydrophobicity.

Impact: This "polar hydrophobicity" improves solubility without compromising membrane

permeability.

Table 1: Comparative Physicochemical Properties of Tetrahydropyran Analogs

Scaffold
Variant

LogP (Calc) LogD (pH 7.4) Aq. Solubility
Metabolic
Stability (HLM)

Tetrahydropyran

(THP)
0.85 0.85 High

Low (C-H

oxidation)

4,4-Dimethyl-

THP
1.95 1.95 Low Moderate

4,4-Difluoro-THP 1.10 1.10 Moderate-High High (Blocked)

3,3-Difluoro-THP 0.95 0.95 High High

pKa Attenuation
For compounds containing a basic amine near the difluorooxane ring (e.g., a piperazine linked

to the THP), the inductive effect (
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) propagates through the sigma framework.

Mechanism: The electron-withdrawing fluorines stabilize the free base form of the amine,

lowering the pKa by 1–2 units.

ADME Benefit: A lower pKa (e.g., shifting from 9.5 to 7.8) increases the fraction of neutral

species (

) at pH 7.4, directly enhancing passive diffusion through the lipid bilayer.

Metabolic Stability: Mechanism & Assessment
The primary driver for incorporating difluorooxanes is to block oxidative metabolism.

Mechanism of Metabolic Blocking
CYP450 enzymes typically target electron-rich C–H bonds for hydroxylation. In a standard

tetrahydropyran, the C3 and C4 positions are prone to oxidation.

Fluorine Substitution: Replacing these hydrogens with fluorine removes the abstractable

proton.

Electronic Deactivation: The electronegativity of fluorine deactivates adjacent C–H bonds (at

C3 or C5) toward radical abstraction, further stabilizing the ring.
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Figure 1: Mechanism of metabolic stabilization via fluorination.

Experimental Protocol: Microsomal Stability Assay
To validate the stability of difluorooxane derivatives, a rigorous intrinsic clearance (

) assay using Human Liver Microsomes (HLM) is required.

Materials
Test Compound: 10 mM stock in DMSO.

Microsomes: Pooled Human Liver Microsomes (20 mg/mL protein concentration).

Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3

mM MgCl2, 0.4 U/mL G6P dehydrogenase).

Quench Solution: Acetonitrile containing internal standard (e.g., Tolbutamide).

Workflow Methodology
Pre-Incubation:

Dilute microsomes to 0.5 mg/mL in phosphate buffer (100 mM, pH 7.4).

Spike test compound to a final concentration of 1 µM (ensure DMSO < 0.1%).

Incubate at 37°C for 5 minutes.

Reaction Initiation:

Add NADPH cofactor solution to initiate metabolism.

Control: Run a parallel incubation without NADPH to assess chemical stability.

Sampling:

At time points

minutes, remove 50 µL aliquots.
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Immediately dispense into 150 µL of ice-cold Quench Solution.

Analysis:

Centrifuge samples (4000 rpm, 20 min, 4°C) to pellet proteins.

Analyze supernatant via LC-MS/MS (MRM mode).

Calculation:

Plot

vs. time.

Slope

determines half-life:

.

.
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Step 1: Preparation
Microsomes + Compound (1 µM)

Step 2: Initiation
Add NADPH Cofactor

Step 3: Incubation
37°C Water Bath

Step 4: Sampling
0, 5, 15, 30, 60 min

Step 5: Quench
Acetonitrile + IS

Step 6: LC-MS/MS
Quantify Parent Remaining

Click to download full resolution via product page

Figure 2: Step-by-step workflow for HLM intrinsic clearance assay.

Permeability and Transporter Liability
Passive Permeability (PAMPA/Caco-2)
Difluorooxanes generally exhibit excellent passive permeability. The dipole moment of the C–F

bond aligns with the aqueous interface, but the overall lipophilicity drives membrane crossing.

Observation: Compounds with the 4,4-difluorotetrahydropyran motif often show

in PAMPA assays, classifying them as highly permeable.
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P-glycoprotein (P-gp) Efflux
A critical consideration is P-gp efflux. Fluorination can sometimes increase hydrogen bond

acceptor (HBA) capability or amphiphilicity, which are pharmacophores for P-gp recognition.

Mitigation: If the difluorooxane derivative shows high Efflux Ratio (ER > 2.5), consider

introducing steric hindrance adjacent to the ring or lowering the total Hydrogen Bond Donor

(HBD) count of the molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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